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Compound of Interest

1-lodo-2-
Compound Name: _
(trifluoromethoxy)benzene

Cat. No.: B066226

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS) hazard classification for 1-lodo-2-
(trifluoromethoxy)benzene (CAS No. 175278-00-9). This document synthesizes available
data from safety data sheets (SDS), chemical databases, and regulatory information to provide
a detailed hazard profile for this compound, intended for use in research and development
settings.

GHS Hazard Profile

1-lodo-2-(trifluoromethoxy)benzene is consistently classified by major chemical suppliers as
a substance that poses specific health hazards. The primary GHS classifications are
summarized below. It is important to note that while the primary classifications are consistent,
aggregated data from sources like the European Chemicals Agency (ECHA) C&L Inventory
show a significant percentage of notifications for more severe hazards, such as skin corrosion.

GHS Hazard Classification

The consensus GHS classification for 1-lodo-2-(trifluoromethoxy)benzene is presented in the
following table. This classification is based on information from multiple chemical suppliers.
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 o

Irritation irritation

Specific Target Organ Toxicity H335: May cause respiratory
] Category 3 o

(Single Exposure) irritation

Flammable Liquids Category 4 H227: Combustible liquid

Note: Some sources, aggregating data from the ECHA C&L Inventory, indicate that a
substantial percentage of notifiers have classified this substance as Skin Corrosion 1B, with the
corresponding Hazard Statement H314: Causes severe skin burns and eye damage[1].
Researchers should handle this chemical with the appropriate caution that this more severe
classification warrants.

GHS Label Elements

The GHS label elements are crucial for communicating the hazards of 1-lodo-2-
(trifluoromethoxy)benzene.
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Element Description
Pictogram
Signal Word Warning

Hazard Statements

H227: Combustible liquidH315: Causes skin
irritationH319: Causes serious eye

irritationH335: May cause respiratory irritation

Precautionary Statements

Prevention:P210: Keep away from heat, hot
surfaces, sparks, open flames and other ignition
sources. No smoking.P261: Avoid breathing
dust/fume/gas/mist/vapors/spray.P264: Wash
skin thoroughly after handling.P271: Use only
outdoors or in a well-ventilated area.P280: Wear
protective gloves/protective clothing/eye
protection/face
protection.Response:P302+P352: IF ON SKIN:
Wash with plenty of soap and
water.P304+P340: IF INHALED: Remove
person to fresh air and keep comfortable for
breathing.P305+P351+P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing.P312: Call a POISON
CENTER or doctor if you feel
unwell.P332+P313: If skin irritation occurs: Get
medical advice/attention.P337+P313: If eye
irritation persists: Get medical
advice/attention.P362+P364: Take off
contaminated clothing and wash it before
reuse.P370+P378: In case of fire: Use dry sand,
dry chemical or alcohol-resistant foam to
extinguish.Storage:P403+P233: Store in a well-
ventilated place. Keep container tightly
closed.P405: Store locked up.Disposal:P501.:
Dispose of contents/container to an approved

waste disposal plant.
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Physicochemical and Toxicological Data

Detailed experimental data for 1-lodo-2-(trifluoromethoxy)benzene, such as acute toxicity
studies (e.g., LD50 values), are not readily available in the public domain. The GHS
classification is typically derived from a combination of experimental data on the substance
itself, data from structurally similar compounds, and expert judgment.

hvsical and Chemical :

Property Value
Physical State Liquid
Appearance Colorless
Molecular Formula C7Ha4Fs10
Molecular Weight 288.01 g/mol

Toxicological Information Summary

The toxicological properties of 1-lodo-2-(trifluoromethoxy)benzene have not been fully
investigated. The GHS classification is based on the irritant properties observed or predicted
for this substance.

Acute Toxicity: No quantitative data (e.g., LD50, LC50) are available.

o Skin Corrosion/Irritation: Classified as causing skin irritation. Symptoms may include redness
and pain upon contact.

e Serious Eye Damage/Eye Irritation: Classified as causing serious eye irritation. Symptoms
can include redness, pain, and watering of the eyes.

o Respiratory or Skin Sensitization: No data available.
o Germ Cell Mutagenicity: No data available.

o Carcinogenicity: No components of this product present at levels greater than or equal to
0.1% are identified as probable, possible or confirmed human carcinogens by IARC.
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Reproductive Toxicity: No data available.

Specific Target Organ Toxicity (Single Exposure): Classified as potentially causing respiratory
irritation. Inhalation may lead to irritation of the throat and respiratory tract, with symptoms
like coughing.

Specific Target Organ Toxicity (Repeated Exposure): No data available.
Aspiration Hazard: No data available.

Experimental Protocols for GHS Classification

Specific experimental protocols for the GHS classification of 1-lodo-2-
(trifluoromethoxy)benzene are not publicly available. However, the classification would be
based on standardized methods, such as those outlined by the Organisation for Economic Co-
operation and Development (OECD) Guidelines for the Testing of Chemicals.

The GHS framework relies on a weight of evidence approach, where all available information is
considered. This includes:

Physicochemical Data: Tests to determine properties like flashpoint for flammability
classification.

Toxicological Data:In vivo or in vitro tests to assess health hazards.
Human Experience: Case reports or occupational data.

Data from Similar Substances: (Q)SAR models and read-across from structurally related
chemicals.

For the classifications of 1-lodo-2-(trifluoromethoxy)benzene, the following general
experimental methodologies would be relevant:

 Skin Irritation (H315): Typically determined using an in vitro reconstructed human epidermis
(RhE) model (OECD TG 439) or an in vivo rabbit skin irritation test (OECD TG 404).

o Eye Irritation (H319): Often assessed using a bovine corneal opacity and permeability
(BCOP) test (OECD TG 437) or an in vivo rabbit eye irritation test (OECD TG 405).
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o Specific Target Organ Toxicity - Respiratory Irritation (H335): This classification can be based
on human experience, animal studies showing signs of respiratory irritation, or read-across
from similar volatile irritant compounds.

GHS Classification Workflow

The following diagram illustrates the general workflow for the GHS hazard classification of a
chemical substance.

Data Collection & Evaluation

Gather Existing Data
(Physicochemical, Toxicological, Human Experience)

'

Evaluate Data Quality and Relevance
(Weight of Evidence)
Insufficient Data
Hazard Classification
\ \
Generate New Data (if necessary) Physical Hazard Health Hazard Environmental Hazard
(e.g., OECD Test Guidelines) Classification Classification Classification
Hazard Cor‘?munication

Generate GHS Label
(Pictogram, Signal Word, Statements)

Prepare Safety Data Sheet (SDS)

Click to download full resolution via product page

Caption: General workflow for GHS hazard classification and communication.
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Conclusion

1-lodo-2-(trifluoromethoxy)benzene is classified under GHS as a combustible liquid that
causes skin and serious eye irritation, and may cause respiratory irritation. While detailed
toxicological studies are not publicly available, the existing classifications from multiple sources
provide a consistent, though in some databases varied, hazard profile. Professionals handling
this substance should adhere to the precautionary statements outlined in the safety data
sheets and exercise caution appropriate for an irritant and potentially corrosive chemical. The
GHS framework provides a clear and systematic approach to communicating these hazards,
ensuring the safety of researchers and scientists in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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